Cas no 10594-27-1 (1-Butanamine,N-[2-[2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]ethoxy]ethyl]-, hydrochloride(1:1))

• Product Name: 1-Butanamine,N-[2-[2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]ethoxy]ethyl]-, hydrochloride(1:1)
• CAS No: 10594-27-1
• MF: C₁₆H₂₆ClNO₄
• MW: 331.834944248199
• CID: 193265
• PubChem ID: 202535
• Update Time: 2025-04-19

1-Butanamine,N-[2-[2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]ethoxy]ethyl]-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,N-[2-[2-[(2,3-dihydro-1,4-benzodioxin-5-yl)oxy]ethoxy]ethyl]-, hydrochloride(1:1)
• N-[2-[2-(2,3-dihydro-1,4-benzodioxin-5-yloxy)ethoxy]ethyl]butan-1-amine,hydrochloride
• Butylamine, N-(2-(2-((1,4-benzodioxan-5-yl)oxy)ethoxy)ethyl)-, hydrochloride
• DTXSID50147434
• 10594-27-1
• N-(2-(2-((1,4-Benzodioxan-5-yl)oxy)ethoxy)ethyl)butylamine hydrochloride

• Inchi： 1S/C16H25NO4.ClH/c1-2-3-7-17-8-9-18-10-11-19-14-5-4-6-15-16(14)21-13-12-20-15;/h4-6,17H,2-3,7-13H2,1H3;1H
• InChI Key： CVIQMGBVPHCPNJ-UHFFFAOYSA-N
• SMILES： Cl.O(CCOC1=CC=CC2=C1OCCO2)CCNCCCC

Computed Properties

• Exact Mass: 331.15518
• Monoisotopic Mass: 331.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Boiling Point: 404.5°C at 760 mmHg
• Flash Point: 172.7°C
• PSA: 48.95
• LogP: 3.43580